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Compound of Interest

Compound Name: 2,4-Undecadien-1-ol

CAS No.: 59376-58-8

Cat. No.: B1588632

Get Quote

Executive Summary
2,4-Undecadien-1-ol (C₁₁H₂₀O) is a volatile, unsaturated fatty alcohol acting as a

semiochemical in the chemical ecology of Arthropoda. While often overshadowed by its

aldehyde counterpart (2,4-undecadienal) and its C10/C12 homologs, this molecule plays a

nuanced role in interspecific and intraspecific communication. It functions primarily within

pheromone blends—acting as a synergist in sex pheromones for Isoptera (termites), a

component of defensive secretions in Heteroptera (true bugs), and a potential aggregation

signal in specific Coleoptera species.

This guide details the physicochemical properties, biological mechanisms, synthetic pathways,

and experimental protocols required to study 2,4-Undecadien-1-ol. It is designed for

researchers investigating pest management strategies, specifically mating disruption and

repellent formulation.

Part 1: Chemical Profile & Stereochemistry
The biological activity of 2,4-undecadien-1-ol is strictly governed by its stereochemistry. The

conjugated diene system at positions 2 and 4 allows for four geometric isomers, with the
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(2E,4Z) and (2E,4E) forms being the most biologically relevant.

Physicochemical Properties
Property Value Relevance

IUPAC Name (2E,4Z)-Undeca-2,4-dien-1-ol
Standard nomenclature for

bioactive isomer

Molecular Formula C₁₁H₂₀O Lipophilic tail for OBP binding

Molecular Weight 168.28 g/mol
High volatility for aerial

dispersion

Boiling Point ~130°C (at 10 mmHg) Stable in field dispensers

Solubility
Soluble in hexane, DCM,

Ethanol

Suitable for GC-MS & solvent

extraction

Stability Susceptible to auto-oxidation
Requires antioxidants (e.g.,

BHT) in storage

Isomer Significance
(2E,4Z)-Isomer: Often associated with specific pheromonal activity in Lepidoptera and

Coleoptera.[1] The "bent" shape is critical for fitting into the hydrophobic pocket of specific

Odorant Receptors (ORs).

(2E,4E)-Isomer: Thermodynamically more stable; often found as a metabolic byproduct or in

defensive secretions where "general" toxicity or irritancy is the goal (e.g., in Heteroptera).

Part 2: Biological Function in Insect Communication
Isoptera (Termites): Reproductive Isolation
In primitive termite families (e.g., Archotermopsidae), long-chain unsaturated alcohols and

aldehydes regulate reproductive behavior.

Mechanism: 2,4-Undecadien-1-ol often co-occurs with (5E)-2,6,10-trimethyl-5,9-

undecadienal or similar C11 aldehydes.
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Function: It acts as a minor component or metabolic precursor in the sex pheromone blend.

The ratio of alcohol to aldehyde helps maintain species specificity, preventing cross-breeding

between sympatric termite colonies.

Heteroptera (True Bugs): Alarm & Defense
In Stink Bugs (Pentatomidae) and Leaf-footed Bugs (Coreidae), the metathoracic scent glands

produce "green" smelling volatiles.

Synergy: While trans-2-decenal and 2,4-decadienal are the primary irritants, 2,4-
undecadien-1-ol serves as a solvent and synergistic agent.

Modulation: The alcohol component modifies the evaporation rate of the more volatile

aldehydes, extending the duration of the alarm signal (the "smell of fear") to warn colony

members of predation.

Coleoptera (Beetles): Aggregation Signals
Research into the saltcedar leaf beetle (Diorhabda carinulata) identified (2E,4Z)-2,4-heptadien-

1-ol as a major aggregation pheromone.[1] Structural homologs like 2,4-undecadien-1-ol are

investigated as potential aggregation synergists or cross-attractants in related Chrysomelidae

species.

Part 3: Mechanisms of Action (Olfactory
Transduction)
The detection of 2,4-Undecadien-1-ol involves a cascade of protein interactions within the

insect antenna.

Signal Transduction Pathway
Adsorption: The hydrophobic molecule lands on the waxy cuticle of the sensillum.

Transport: It diffuses through pores into the sensillar lymph, where it binds to Odorant

Binding Proteins (OBPs). The OBP solubilizes the lipid-like alcohol in the aqueous lymph.

Receptor Activation: The OBP-ligand complex transports the molecule to the Odorant

Receptor (OR) on the dendritic membrane.
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Ion Channel Gating: The OR, coupled with the co-receptor Orco, undergoes a

conformational change, opening an ion channel.

Depolarization: Influx of cations (Ca²⁺, Na⁺) triggers an action potential sent to the antennal

lobe.
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Figure 1: Olfactory signal transduction pathway for hydrophobic semiochemicals.

Part 4: Synthesis Protocol (Authoritative)
Objective: Synthesize (2E,4Z)-2,4-Undecadien-1-ol. Method: Horner-Wadsworth-Emmons

(HWE) reaction followed by reduction. This method is preferred over the Wittig reaction for

better stereocontrol.

Step-by-Step Methodology
Reagents:

(Z)-2-Nonen-1-ol (Starting material)

Manganese Dioxide (MnO₂) (Oxidant)

Triethyl phosphonoacetate (HWE Reagent)

Sodium Hydride (NaH) (Base)

Lithium Aluminum Hydride (LiAlH₄) (Reductant)

Protocol:

Step A: Oxidation: Oxidize (Z)-2-Nonen-1-ol to (Z)-2-Nonenal using activated MnO₂ in

DCM. Stir at room temperature for 12h. Filter and concentrate.
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Step B: HWE Reaction: Treat triethyl phosphonoacetate with NaH in dry THF at 0°C. Add

(Z)-2-Nonenal dropwise. The reaction yields Ethyl (2E,4Z)-2,4-undecadienoate. (The E-

selectivity is inherent to the HWE reagent).

Step C: Reduction: Dissolve the ester in dry diethyl ether. Add LiAlH₄ slowly at 0°C. Stir for

2h. Quench with Glauber’s salt.

Step D: Purification: Purify the resulting alcohol via flash chromatography (Hexane:Ethyl

Acetate 9:1).
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Figure 2: Synthetic route for the stereoselective production of (2E,4Z)-2,4-Undecadien-1-ol.

Part 5: Experimental Methodologies
Extraction & Identification (GC-MS)
To verify the presence of 2,4-Undecadien-1-ol in insect samples:
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Sample Prep: Excise pheromone glands (e.g., from termites or bugs) and submerge in 10 µL

hexane (HPLC grade).

GC Parameters:

Column: DB-Wax or HP-5MS (30m x 0.25mm).

Carrier Gas: Helium @ 1 mL/min.

Temp Program: 50°C (2 min hold) -> 10°C/min -> 240°C.

Validation: Compare retention times and Mass Spectrum fragmentation patterns (Molecular

ion m/z 168, base peak typically m/z 81 or 67 for dienes) against the synthesized standard.

Electroantennography (EAG)
To test biological activity:

Preparation: Excise the antenna of the target insect. Mount between two glass capillary

electrodes filled with Ringer's solution (Ag/AgCl wire).

Stimulus: Apply 10 µg of 2,4-Undecadien-1-ol dissolved in hexane onto a filter paper strip in

a Pasteur pipette.

Delivery: Puff air (0.5s pulse) through the pipette over the antenna.

Measurement: Record the depolarization (mV) relative to a solvent blank. A significant drop

(>0.5 mV) indicates receptor activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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